Cas no 1019335-75-1 (1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole)
1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(anthracen-9-ylmethyl)-4-phenyltriazole
- 1-ANTHRACEN-9-YLMETHYL-4-PHENYL-1H-[1,2,3]TRIAZOLE
- 1-(9-ANTHRACENYLMETHYL)-4-PHENYL-1H-[1,2,3]TRIAZOLE
- 1019335-75-1
- DTXSID20679378
- 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3] triazole
- DB-300768
- 1-[(ANTHRACEN-9-YL)METHYL]-4-PHENYL-1H-1,2,3-TRIAZOLE
- 1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole
-
- MDL: MFCD11501151
- Inchi: 1S/C23H17N3/c1-2-8-17(9-3-1)23-16-26(25-24-23)15-22-20-12-6-4-10-18(20)14-19-11-5-7-13-21(19)22/h1-14,16H,15H2
- InChI Key: FGMISXSMUISSGY-UHFFFAOYSA-N
- SMILES: N1(C=C(C2C=CC=CC=2)N=N1)CC1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 335.142247555Da
- Monoisotopic Mass: 335.142247555Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 30.7Ų
1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM316640-1g |
1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3] triazole |
1019335-75-1 | 95% | 1g |
$909 | 2023-03-07 |
1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole
Introduction to 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole (CAS No. 1019335-75-1)
1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1019335-75-1, represents a unique blend of structural complexity and potential biological activity. The presence of both anthracene and triazole moieties in its molecular framework suggests multifaceted interactions with biological targets, making it a subject of intense study in drug discovery and development.
The molecular structure of 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole consists of a central triazole ring substituted with a phenyl group at the 4-position and an anthracenylmethyl group at the 1-position. This arrangement creates a molecule with distinct electronic and steric properties that can be exploited for various applications in medicinal chemistry. The anthracene moiety, known for its aromatic stability and ability to interact with biological systems through hydrophobic effects, provides a platform for further functionalization and derivatization.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The triazole ring, in particular, has been extensively studied for its role in various therapeutic agents, including antifungals and antivirals. The incorporation of the triazole ring into the structure of 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole enhances its potential as a lead compound for drug development.
One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The anthracene moiety can engage in hydrophobic interactions with lipid bilayers and other hydrophobic regions within cells, while the triazole ring can form hydrogen bonds with polar residues in proteins. This dual interaction capability makes 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole a promising candidate for developing novel therapeutic agents that can modulate biological pathways.
The synthesis of 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole presents a significant challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in facilitating the formation of carbon-carbon bonds that are essential for constructing the anthracene and triazole moieties.
In the realm of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The unique structural features of 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers can rapidly identify derivatives of this compound that exhibit improved pharmacological properties.
The potential applications of 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole extend beyond traditional pharmaceuticals. Its structural motifs have also been explored in materials science and nanotechnology due to its ability to self-assemble into supramolecular structures. These self-assembled structures have potential applications in drug delivery systems, where they can be engineered to release therapeutic agents in response to specific biological cues.
Ongoing research efforts are focused on elucidating the biological activities of 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, which could make it valuable for treating chronic diseases associated with oxidative stress. Additionally, its ability to modulate protein-protein interactions has opened up new avenues for developing targeted therapies against cancer and other debilitating conditions.
The development of new synthetic routes for producing 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole is another area of active investigation. Researchers are exploring green chemistry principles to minimize waste and improve sustainability in the synthesis process. These efforts not only align with global environmental goals but also enhance the economic viability of producing this compound on an industrial scale.
In conclusion, 1-(9-Anthracenylmethyl)-4-phenyl-1H-[1,2,3]triazole (CAS No. 1019335-75-1) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.
1019335-75-1 (1-(9-Anthracenylmethyl)-4-phenyl-1h-[1,2,3]triazole) Related Products
- 106308-44-5(Rufinamide)
- 73953-89-6(1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid)
- 13482-78-5(2-Propenal,3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]-)
- 13148-78-2(1H-1,2,3-Triazole,1,4-diphenyl-)
- 166196-11-8(1-[(2,6-difluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)
- 29385-43-1(Tolyltriazole)
- 1680-44-0(5-phenyl-1H-triazole)
- 127933-84-0(10H-[1,2,3]Triazolo[5,1-c][1,4]benzodiazepine)
- 133992-60-6(1-(1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl)ethanone)
- 202003-06-3(1-(2,6-Difluorophenyl)methyl-1H-1,2,3-triazole-4-carbonitrile)